95-39-6

2-Propenoic acid, bicyclo[2.2.1]hept-5-en-2-ylmethyl ester

Usually In Stock

• CAS RN:
• 95-39-6

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-2-11(12)13-7-10-6-8-3-4-9(10)5-8/h2-4,8-10H,1,5-7H2

• InChIKey:
• IEOVKCGOIXZDRK-UHFFFAOYSA-N

• 2-Propenoic acid, bicyclo[2.2.1]hept-5-en-2-ylmethyl ester is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.

2-(3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenol

In Stock

• CAS RN:
• 107095-39-6

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c18-15-9-5-4-8-12(15)14-10-13(16-17-14)11-6-2-1-3-7-11/h1-9,14,17-18H,10H2

• InChIKey:
• GXXCWDUSIIIOAY-UHFFFAOYSA-N

• 2-(3-phenyl-4,5-dihydro-1H-pyrazol-5-yl)phenol is a useful research compound. Its molecular formula is C15H14N2O and its molecular weight is 238.29. The purity is usually 95%.

1-(4-methoxyphenyl)-5-oxidanylidene-N-[5-(pyridin-2-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-39-6

• Formula:
• C20H19N5O3S2

• InChI:
• InChI=1S/C20H19N5O3S2/c1-28-16-7-5-15(6-8-16)25-11-13(10-17(25)26)18(27)22-19-23-24-20(30-19)29-12-14-4-2-3-9-21-14/h2-9,13H,10-12H2,1H3,(H,22,23,27)

• InChIKey:
• MGIYGGZNVJCBLD-UHFFFAOYSA-N

• 1-(4-methoxyphenyl)-5-oxidanylidene-N-[5-(pyridin-2-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N5O3S2 and its molecular weight is 441.52. The purity is usually 95%.

1-Isopropylpiperidin-4-amine hydrochloride

• CAS RN:
• 534595-39-6

• Formula:
• C8H19ClN2

• InChI:
• InChI=1S/C8H18N2.ClH/c1-7(2)10-5-3-8(9)4-6-10;/h7-8H,3-6,9H2,1-2H3;1H

• InChIKey:
• SKZUXKOWTWFPPH-UHFFFAOYSA-N

• 1-Isopropylpiperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C8H19ClN2 and its molecular weight is 178.70 g/mol. The purity is usually 95%.

N-(2-(6-((cyanomethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872995-39-6

• Formula:
• C17H16N6OS

• InChI:
• InChI=1S/C17H16N6OS/c1-12-2-4-13(5-3-12)17(24)19-10-8-15-21-20-14-6-7-16(22-23(14)15)25-11-9-18/h2-7H,8,10-11H2,1H3,(H,19,24)

• InChIKey:
• QQVFITPFCYUSHG-UHFFFAOYSA-N

• N-(2-(6-((cyanomethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C17H16N6OS and its molecular weight is 352.42. The purity is usually 95%.

N-(2,3-dimethylphenyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide

In Stock

• CAS RN:
• 893995-39-6

• Formula:
• C19H18N4OS

• InChI:
• InChI=1S/C19H18N4OS/c1-13-6-5-8-15(14(13)2)21-18(24)12-25-19-10-9-17(22-23-19)16-7-3-4-11-20-16/h3-11H,12H2,1-2H3,(H,21,24)

• InChIKey:
• SMUAVHAEQXSMHP-UHFFFAOYSA-N

• N-(2,3-dimethylphenyl)-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C19H18N4OS and its molecular weight is 350.44. The purity is usually 95%.

2-[4-(4-acetylphenyl)-1-piperazinyl]-N-[1-(2,5-dimethylphenyl)ethyl]acetamide

In Stock

• CAS RN:
• 908495-39-6

• Formula:
• C24H31N3O2

• InChI:
• InChI=1S/C24H31N3O2/c1-17-5-6-18(2)23(15-17)19(3)25-24(29)16-26-11-13-27(14-12-26)22-9-7-21(8-10-22)20(4)28/h5-10,15,19H,11-14,16H2,1-4H3,(H,25,29)

• InChIKey:
• YSCUSDUZUXJTBG-UHFFFAOYSA-N

• 2-[4-(4-acetylphenyl)-1-piperazinyl]-N-[1-(2,5-dimethylphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C24H31N3O2 and its molecular weight is 393.5 g/mol. The purity is usually 95%.

(R)-methyl 5-(6-(hydroxymethyl)-1H-benzo[d]imidazol-1-yl)-3-(1-(2-(trifluoromethyl)phenyl)ethoxy)thiophene-2-carboxylate

In Stock

• CAS RN:
• 929095-39-6

• Formula:
• C23H19F3N2O4S

• InChI:
• InChI=1S/C23H19F3N2O4S/c1-13(15-5-3-4-6-16(15)23(24,25)26)32-19-10-20(33-21(19)22(30)31-2)28-12-27-17-8-7-14(11-29)9-18(17)28/h3-10,12-13,29H,11H2,1-2H3/t13-/m1/s1

• InChIKey:
• OWGOKWWPGFCCLE-CYBMUJFWSA-N

• (R)-methyl 5-(6-(hydroxymethyl)-1H-benzo[d]imidazol-1-yl)-3-(1-(2-(trifluoromethyl)phenyl)ethoxy)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H19F3N2O4S and its molecular weight is 476.47. The purity is usually 95%.

1-(fluoromethyl)-3-methylidenecyclobutane-1-carbonitrile

In Stock

• CAS RN:
• 1187595-39-6

• Formula:
• C7H8FN

• 1-(fluoromethyl)-3-methylidenecyclobutane-1-carbonitrile is a useful research compound. Its molecular formula is C7H8FN and its molecular weight is 125.1. The purity is usually 95%.

N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 1019095-39-6

• Formula:
• C19H16N4O2S2

• InChI:
• InChI=1S/C19H16N4O2S2/c1-12-9-17(21-18(24)16-7-4-8-26-16)23(22-12)19-20-15(11-27-19)13-5-3-6-14(10-13)25-2/h3-11H,1-2H3,(H,21,24)

• InChIKey:
• XEOUFMQEFJAKBR-UHFFFAOYSA-N

• N-(1-(4-(3-methoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H16N4O2S2 and its molecular weight is 396.48. The purity is usually 95%.

[2-(4-Chlorophenyl)cyclopropyl]methylamine

Usually In Stock

• CAS RN:
• 1226195-39-6

• Formula:
• C10H12ClN

• InChI:
• InChI=1S/C10H12ClN/c11-9-3-1-7(2-4-9)10-5-8(10)6-12/h1-4,8,10H,5-6,12H2

• InChIKey:
• DIYMKPLIASICGD-UHFFFAOYSA-N

• [2-(4-Chlorophenyl)cyclopropyl]methylamine is a useful research compound. Its molecular formula is C10H12ClN and its molecular weight is 181.66. The purity is usually 95%.

N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1705995-39-6

• Formula:
• C16H18F3N3O2S2

• InChI:
• InChI=1S/C16H18F3N3O2S2/c17-16(18,19)13-3-5-14(6-4-13)26(23,24)21-10-12-2-1-8-22(11-12)15-20-7-9-25-15/h3-7,9,12,21H,1-2,8,10-11H2

• InChIKey:
• VCXPWFQLESTAQP-UHFFFAOYSA-N

• N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H18F3N3O2S2 and its molecular weight is 405.45. The purity is usually 95%.

N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1797095-39-6

• Formula:
• C22H17N5OS

• InChI:
• InChI=1S/C22H17N5OS/c1-26-19(13-17(25-26)20-9-6-12-29-20)22(28)24-16-8-3-2-7-15(16)18-14-27-11-5-4-10-21(27)23-18/h2-14H,1H3,(H,24,28)

• InChIKey:
• DAXYGCAPXPMINS-UHFFFAOYSA-N

• N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)-1-methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H17N5OS and its molecular weight is 399.47. The purity is usually 95%.

4-Methoxyphenyl 4-ethoxy-2,5-dimethylbenzene-1-sulfonate

In Stock

• CAS RN:
• 2361895-39-6

• Formula:
• C17H20O5S

• InChI:
• InChI=1S/C17H20O5S/c1-5-21-16-10-13(3)17(11-12(16)2)23(18,19)22-15-8-6-14(20-4)7-9-15/h6-11H,5H2,1-4H3

• InChIKey:
• RSAZBCJPPYMKSX-UHFFFAOYSA-N

• 4-Methoxyphenyl 4-ethoxy-2,5-dimethylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C17H20O5S and its molecular weight is 336.4. The purity is usually 95%.

[4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-cyclopropylmethanone

Usually In Stock

• CAS RN:
• 2379995-39-6

• Formula:
• C14H18BrN3O2

• InChI:
• InChI=1S/C14H18BrN3O2/c15-12-7-16-14(17-8-12)20-9-10-3-5-18(6-4-10)13(19)11-1-2-11/h7-8,10-11H,1-6,9H2

• InChIKey:
• XUHRPKQGPSNYIQ-UHFFFAOYSA-N

• [4-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-cyclopropylmethanone is a useful research compound. Its molecular formula is C14H18BrN3O2 and its molecular weight is 340.221. The purity is usually 95%.

3-Fluorosulfonyloxy-5-[(2S)-2-methylpyrrolidine-1-carbonyl]pyridine

Usually In Stock

• CAS RN:
• 2418595-39-6

• Formula:
• C11H13FN2O4S

• InChI:
• InChI=1S/C11H13FN2O4S/c1-8-3-2-4-14(8)11(15)9-5-10(7-13-6-9)18-19(12,16)17/h5-8H,2-4H2,1H3/t8-/m0/s1

• InChIKey:
• ZTMUYHUUWNBBLB-QMMMGPOBSA-N

• 3-Fluorosulfonyloxy-5-[(2S)-2-methylpyrrolidine-1-carbonyl]pyridine is a useful research compound. Its molecular formula is C11H13FN2O4S and its molecular weight is 288.29. The purity is usually 95%.